Cas no 2228381-32-4 (tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate
• CAS No: 2228381-32-4
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 6196128
• PubChem ID: 165623804
• Update Time: 2025-05-20

tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(2-methanesulfonylphenyl)-2-oxoethyl]carbamate
• EN300-1899966
• 2228381-32-4

• Inchi： 1S/C14H19NO5S/c1-14(2,3)20-13(17)15-11(9-16)10-7-5-6-8-12(10)21(4,18)19/h5-9,11H,1-4H3,(H,15,17)
• InChI Key： OZOIBFSPCSXHEZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(C=O)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 313.09839388g/mol
• Monoisotopic Mass: 313.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.9Ų

Additional information on tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate (CAS No. 2228381-32-4)

Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate, with the CAS number 2228381-32-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a N-(2-methanesulfonylphenyl) moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The structural features of Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate contribute to its reactivity and stability, making it a valuable building block in organic synthesis. The carbamate functional group, in particular, is known for its role in forming biologically active compounds, including drugs and agrochemicals. The compound's ability to undergo various chemical transformations under controlled conditions enhances its utility in synthetic pathways.

In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their broad spectrum of biological activities. Research has shown that these compounds can exhibit properties such as analgesic, anti-inflammatory, and antimicrobial effects. The specific arrangement of atoms in Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate makes it a promising candidate for further investigation in these areas.

One of the key aspects of this compound is its potential application in the synthesis of targeted therapies. The tert-butyl group provides steric hindrance, which can be crucial for designing molecules with specific binding affinities to biological targets. Additionally, the N-(2-methanesulfonylphenyl) moiety can enhance the compound's solubility and bioavailability, making it more suitable for therapeutic use.

The latest research in pharmaceutical chemistry has highlighted the importance of optimizing synthetic routes to produce high-purity intermediates like Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve yield and efficiency. These methods not only enhance the production process but also minimize unwanted byproducts, ensuring the compound's suitability for further applications.

Another area of interest is the use of computational methods to predict the biological activity of Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate. Molecular modeling and virtual screening techniques have enabled researchers to identify potential drug candidates with high accuracy. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of the compound's properties.

The synthesis and characterization of Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate have also led to insights into the mechanisms of action of related compounds. By studying this molecule, researchers can gain a deeper understanding of how carbamate-based drugs interact with biological systems. This knowledge is crucial for designing more effective therapies with improved efficacy and reduced side effects.

In conclusion, Tert-butyl N-1-(2-methanesulfonylphenyl)-2-oxoethylcarbamate (CAS No. 2228381-32-4) is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable intermediate for drug development. The ongoing research in this area continues to uncover new possibilities for utilizing this compound in creating innovative therapies.